Cas no 1032758-99-8 (3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine)

• Product Name: 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• CAS No: 1032758-99-8
• MF: C₁₁H₁₆BClN₂O₂
• MW: 254.520941734314
• MDL: MFCD12923405
• CID: 829849
• PubChem ID: 59619973
• Update Time: 2025-11-02

3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinamine
• 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 2-PYRIDINAMINE,3-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
• 3-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-ylamine
• DS-7021
• SCHEMBL1180874
• FT-0747969
• AKOS016011795
• A907945
• DTXSID20732513
• J-512254
• 3-chloro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ylamine
• 2-Amino-3-chloropyridine-5-boronic acid pinacol ester
• MB12173
• CS-0153870
• HDGMGELKCLHFIL-UHFFFAOYSA-N
• 1032758-99-8
• [(cyclopropylmethyl)thio]aceticacid
• MFCD12923405
• A1-02514
• F20061

• MDL： MFCD12923405
• Inchi： 1S/C11H16BClN2O2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)9(14)15-6-7/h5-6H,1-4H3,(H2,14,15)
• InChI Key： HDGMGELKCLHFIL-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 254.09900
• Monoisotopic Mass: 254.0993356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.6±42.0 °C at 760 mmHg
• Flash Point: 211.6±23.6 °C
• PSA: 57.37000
• LogP: 2.19760

3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

Research Brief on 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS: 1032758-99-8)

The compound 3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine (CAS: 1032758-99-8) has emerged as a significant intermediate in pharmaceutical chemistry, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal transformation in medicinal chemistry for constructing biaryl scaffolds. This research brief synthesizes the latest findings on this boronic ester derivative, focusing on its synthetic applications, pharmacological relevance, and recent advancements in its utilization.

Structural analysis reveals that the 2-aminopyridine core coupled with the pinacol boronate ester moiety offers unique reactivity patterns. The chlorine at the 3-position serves as an excellent leaving group for subsequent functionalization, while the boronic ester enables efficient palladium-catalyzed cross-coupling. Recent publications (2023-2024) demonstrate its successful application in constructing novel Bruton's tyrosine kinase (BTK) inhibitors, with improved selectivity profiles compared to earlier generations of inhibitors. The electron-rich nature of the aminopyridine system appears to contribute significantly to target binding affinity.

In synthetic methodology developments, researchers at several institutions have optimized the preparation of this building block, achieving yields exceeding 85% through improved protection-deprotection strategies for the amine group. A 2024 study in the Journal of Medicinal Chemistry reported a novel continuous flow synthesis approach that reduces palladium catalyst loading to 0.5 mol% while maintaining excellent conversion rates. This advancement addresses previous challenges with batch-scale production and catalyst deactivation observed in earlier synthetic routes.

Pharmacological investigations have identified derivatives of this compound as promising candidates for autoimmune disease treatments. The boronic acid form (after deprotection) demonstrates reversible covalent binding to specific kinase targets, offering potential advantages in terms of selectivity and safety profiles. Recent preclinical data suggest that molecules derived from this scaffold show improved blood-brain barrier penetration compared to similar compounds lacking the aminopyridine motif, opening possibilities for CNS-targeted therapies.

Ongoing clinical trials involving compounds synthesized using this intermediate (as disclosed in recent patent applications) focus on hematological malignancies and inflammatory conditions. Early-phase results indicate favorable pharmacokinetic properties, with particular attention to the metabolic stability conferred by the pyridine nitrogen and the strategic chlorine substitution. Researchers emphasize that the versatility of this building block allows for rapid analog generation to optimize ADME properties while maintaining target engagement.

Future research directions highlighted in recent reviews include exploring this scaffold for PROTAC development (leveraging the amine for linker attachment) and investigating its potential in radiopharmaceuticals, where the boron atom could serve dual purposes in both synthesis and neutron capture therapy applications. The compound's unique combination of features positions it as a valuable tool for next-generation drug discovery across multiple therapeutic areas.